Cas no 49843-49-4 (3-t-Butyl-5-hydroxybenzoic Acid)

• Product Name: 3-t-Butyl-5-hydroxybenzoic Acid
• CAS No: 49843-49-4
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 325686
• Update Time: 2025-10-29

3-t-Butyl-5-hydroxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(1,1-dimethylethyl)-5-hydroxy-
• 3-T-BUTYL-5-HYDROXYBENZOIC ACID
• 3-tert-butyl-5-hydroxybenzoic acid
• 3-Hydroxy-5-tert.-butyl-benzoesaeure
• AG-F-66978
• CHEMBL2146485
• CTK4J1756
• KB-236938
• MB07578
• SureCN1188570
• 3-t-Butyl-5-hydroxybenzoic Acid

• Inchi： 1S/C11H14O3/c1-11(2,3)8-4-7(10(13)14)5-9(12)6-8/h4-6,12H,1-3H3,(H,13,14)
• InChI Key： OKLRVPQXNHUNDN-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)O)C=C(C=1)C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 3-t-Butyl-5-hydroxybenzoic Acid

Recent Advances in the Study of 3-t-Butyl-5-hydroxybenzoic Acid (CAS: 49843-49-4) in Chemical Biology and Pharmaceutical Research

3-t-Butyl-5-hydroxybenzoic Acid (CAS: 49843-49-4) is a phenolic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its tert-butyl and hydroxyl functional groups, exhibits unique chemical properties that make it a promising candidate for drug development and biochemical studies. Recent studies have explored its role as a building block in organic synthesis, its biological activities, and its potential therapeutic applications.

One of the key areas of interest is the compound's antioxidant properties. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-t-Butyl-5-hydroxybenzoic Acid exhibits strong free radical scavenging activity, comparable to well-known antioxidants like ascorbic acid. This property is attributed to the presence of the hydroxyl group, which donates hydrogen atoms to neutralize reactive oxygen species (ROS). These findings suggest potential applications in developing treatments for oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant effects, recent studies have investigated the compound's anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-t-Butyl-5-hydroxybenzoic Acid inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cells. The study proposed that the compound's mechanism of action involves modulation of the NF-κB signaling pathway, a critical regulator of inflammatory responses. These results highlight its potential as a lead compound for developing novel anti-inflammatory drugs.

Another significant development is the use of 3-t-Butyl-5-hydroxybenzoic Acid in drug design and synthesis. Researchers have utilized its structural features to develop derivatives with enhanced pharmacological properties. For instance, a 2023 paper in European Journal of Medicinal Chemistry described the synthesis of a series of derivatives by modifying the hydroxyl and carboxyl groups. These derivatives showed improved bioavailability and target specificity, particularly in cancer cell lines. The study emphasized the compound's versatility as a scaffold for designing new therapeutic agents.

Furthermore, advances in analytical techniques have enabled more detailed studies of 3-t-Butyl-5-hydroxybenzoic Acid. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize its purity and stability under various conditions. A recent study in Analytical and Bioanalytical Chemistry (2024) developed a robust method for quantifying the compound in biological samples, paving the way for pharmacokinetic and pharmacodynamic studies in preclinical models.

Despite these promising findings, challenges remain in translating the research into clinical applications. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed in future studies. However, the growing body of evidence underscores the potential of 3-t-Butyl-5-hydroxybenzoic Acid as a valuable tool in chemical biology and a candidate for drug development. Continued research is expected to uncover new applications and optimize its therapeutic potential.

In conclusion, 3-t-Butyl-5-hydroxybenzoic Acid (CAS: 49843-49-4) represents a compound of significant interest in modern chemical and pharmaceutical research. Its antioxidant and anti-inflammatory properties, combined with its utility in drug design, make it a versatile molecule with broad applications. As research progresses, this compound may play a pivotal role in addressing unmet medical needs and advancing the field of medicinal chemistry.